Cas no 206055-70-1 (LNA-Adenosine)

LNA-Adenosine is a modified nucleoside analog where the ribose moiety is locked into a rigid conformation by a methylene bridge connecting the 2'-O and 4'-C positions, forming a bicyclic structure. This Locked Nucleic Acid (LNA) modification enhances binding affinity and nuclease resistance compared to unmodified adenosine. LNA-Adenosine exhibits exceptional hybridization properties, with significantly increased melting temperatures (Tm) when paired with complementary RNA or DNA strands, making it valuable for antisense oligonucleotide therapeutics, PCR probes, and molecular diagnostics. Its high specificity and stability under physiological conditions improve target recognition and reduce off-target effects. The constrained sugar pucker also enhances pharmacokinetic properties, including improved bioavailability and metabolic stability, making it a versatile tool in nucleic acid research and therapeutic development.
LNA-Adenosine structure
LNA-Adenosine structure
Product Name:LNA-Adenosine
CAS No:206055-70-1
MF:C11H13N5O4
MW:279.252021551132
MDL:MFCD18643183
CID:2952359
PubChem ID:44436074
Update Time:2025-07-02

LNA-Adenosine Chemical and Physical Properties

Names and Identifiers

    • LNA-Adenosine
    • 2'-O,4'-C-Methyleneadenosine
    • (1R,4S,6R,7S)-6-(6-aminopurin-9-yl)-4-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-7-ol
    • 9H-Purin-6-amine, 9-[2,5-anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-
    • adenosine, 2'-O,4'-methylene-
    • BDBM50215117
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(adenin-9-yl)-2,5-dioxabicyclo-[2.2.1]heptane
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(adenin-9-yl)-2,5-dioxabicyclo[2.2.1]-heptane
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxy
    • AKOS030527466
    • CHEMBL393578
    • (1S,3R,4R,7S)-3-(6-amino-purin-9-yl)-1-hydroxymethyl-2,5-dioxa-bicyclo[2.2.1]heptan-7-ol
    • (1S,3R,4R,7S)-3-(6-aminopurin-9-yl)-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-7-ol
    • (1S,3R,4R,7S)-7-Hydroxy-1-hydroxymethyl-3-(adenin-9-yl)-2,5-dioxabicyclo[2.2.1]heptane
    • (1S,3R,4R,7S)-3-(6-Amino-9H-purin-9-yl)-1-(hydroxymethyl)-2,5-dioxabicyclo[2.2.1]heptan-7-ol
    • DA-50039
    • 206055-70-1
    • F70784
    • SCHEMBL858866
    • GHKDRNDFVCEETA-KYAGDKKUSA-N
    • 9-[2,5-Anhydro-4-C-(hydroxymethyl)-alpha-L-lyxofuranosyl]-9H-purin-6-amine
    • MDL: MFCD18643183
    • Inchi: 1S/C11H13N5O4/c12-8-5-9(14-3-13-8)16(4-15-5)10-6-7(18)11(1-17,20-10)2-19-6/h3-4,6-7,10,17-18H,1-2H2,(H2,12,13,14)/t6-,7+,10-,11+/m1/s1
    • InChI Key: GHKDRNDFVCEETA-KYAGDKKUSA-N
    • SMILES: O1[C@H]([C@H]2[C@@H]([C@]1(CO)CO2)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 279.097
  • Monoisotopic Mass: 279.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 129

Experimental Properties

  • Density: 2.14±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.64 g/l) (25 º C),

LNA-Adenosine Pricemore >>

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Additional information on LNA-Adenosine

Comprehensive Overview of LNA-Adenosine (CAS No. 206055-70-1): Structure, Applications, and Research Insights

LNA-Adenosine (CAS No. 206055-70-1) is a chemically modified nucleoside analog that has garnered significant attention in the fields of molecular biology, therapeutics, and diagnostic research. As a locked nucleic acid (LNA) derivative, it exhibits enhanced binding affinity and nuclease resistance compared to natural adenosine, making it a pivotal tool in antisense oligonucleotide (ASO) and siRNA-based therapies. Researchers are increasingly exploring its potential in targeting gene expression regulation, RNA interference, and epigenetic modifications, aligning with the growing demand for precision medicine solutions.

The structural uniqueness of LNA-Adenosine lies in its 2'-O,4'-C methylene bridge, which "locks" the ribose ring into a rigid conformation. This modification not only improves thermal stability but also enhances hybridization specificity with complementary RNA or DNA strands. Such properties have made it indispensable in PCR assays, fluorescence in situ hybridization (FISH), and next-generation sequencing (NGS) applications. Recent studies highlight its role in COVID-19 diagnostic kits, where LNA-modified probes improve detection accuracy—a topic of high relevance amid ongoing pandemic-related research.

From a therapeutic perspective, LNA-Adenosine is being investigated for rare genetic disorders and oncology. Its ability to silence disease-causing genes via antisense mechanisms has shown promise in clinical trials for conditions like Duchenne muscular dystrophy and Huntington’s disease. Moreover, its integration into aptamer-based drug delivery systems addresses challenges in targeted cancer therapy, a hot topic in nanomedicine forums and academic searches.

In the realm of biomarker discovery, LNA-Adenosine facilitates the detection of low-abundance microRNAs (miRNAs) associated with neurodegenerative diseases and cardiovascular risks. This aligns with trending searches on early disease detection and liquid biopsy technologies. Additionally, its use in CRISPR-Cas9 guide RNA modifications underscores its versatility in genome editing—an area dominating scientific discourse.

Quality and synthesis of LNA-Adenosine (CAS No. 206055-70-1) adhere to stringent GMP standards, ensuring reproducibility for industrial and academic use. As interest grows in personalized medicine and RNA therapeutics, this compound remains at the forefront of innovation. Future directions may explore its synergy with AI-driven drug design—a keyword frequently queried in biotech SEO trends—to accelerate high-throughput screening pipelines.

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